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Compound of Interest

Compound Name: GSK3326595

Cat. No.: B10829419 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the preparation, storage, and use of

stock solutions of GSK3326595, a potent and selective inhibitor of Protein Arginine

Methyltransferase 5 (PRMT5), for cell culture experiments.

Physicochemical Properties of GSK3326595
A summary of the key physicochemical properties of GSK3326595 is presented below. This

information is crucial for accurate stock solution preparation and handling.

Property Value Source(s)

Synonyms EPZ015938 [1][2]

Molecular Formula C₂₄H₃₂N₆O₃ [3]

Molecular Weight 452.6 g/mol [3]

Appearance White to yellow solid [2]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[1][3][4]

Purity ≥98% [3]
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GSK3326595 Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of GSK3326595 in

DMSO.

Materials:

GSK3326595 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated balance

Vortex mixer

Ultrasonic bath (recommended)

Protocol:

Pre-warm DMSO: Bring the anhydrous/sterile DMSO to room temperature before use to

prevent moisture absorption.

Weigh GSK3326595: Accurately weigh the desired amount of GSK3326595 powder using a

calibrated balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.526 mg

of GSK3326595.

Dissolve in DMSO: Add the appropriate volume of DMSO to the GSK3326595 powder. To

continue the example, add 1 mL of DMSO to 4.526 mg of GSK3326595.

Ensure Complete Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic

bath to facilitate complete dissolution.[1][5] Visually inspect the solution to ensure no solid

particles are present.

Aliquot for Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles which can degrade the

compound.[1]
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[1][4]

Stock Solution Calculation Table:

Desired Stock
Concentration

Mass of
GSK3326595 (for 1
mL)

Mass of
GSK3326595 (for 5
mL)

Mass of
GSK3326595 (for
10 mL)

1 mM 0.453 mg 2.265 mg 4.526 mg

5 mM 2.265 mg 11.325 mg 22.65 mg

10 mM 4.526 mg 22.65 mg 45.26 mg

Use in Cell Culture
The prepared GSK3326595 stock solution can be used for various cell-based assays.

General Guidelines:

Thawing: When ready to use, thaw an aliquot of the stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration in your cell culture

medium. It is recommended to perform serial dilutions to achieve low nanomolar

concentrations accurately.

Vehicle Control: Always include a vehicle control (DMSO) in your experiments at the same

final concentration as used for the GSK3326595 treatment.

Working Concentrations: The effective concentration of GSK3326595 can vary depending on

the cell line and experimental duration. Typical working concentrations reported in the

literature range from 10 nM to 10 µM.[1][3]

Reported Effective Concentrations in Cell Lines:
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Cell Line(s) Concentration Duration Application Source(s)

HEK-293, A549 10-100 nM 24-72 h
SARS-CoV-2

infection
[1]

Peritoneal

Macrophages
100 nM 12 h M1 polarization [1]

Breast Cancer

Cells
0.5 µM 4 days Cell viability [1]

Mantle Cell

Lymphoma

(MCL)

0.15-10 µM 72 h
Cell death

induction
[1]

Z-138, MCF-7,

JM1, DOHH-2
200 nM N/A

MDM4

alternative

splicing

[3]

Mechanism of Action and Signaling Pathway
GSK3326595 is a selective inhibitor of PRMT5, an enzyme that catalyzes the symmetric

dimethylation of arginine residues on both histone and non-histone proteins.[6][7] The inhibition

of PRMT5 by GSK3326595 leads to the activation of the p53 tumor suppressor pathway

through the alternative splicing of MDM4, a negative regulator of p53.[2][3][8] This ultimately

results in cell cycle arrest and apoptosis in susceptible cancer cell lines.
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Caption: GSK3326595 inhibits PRMT5, leading to p53 activation.

Experimental Workflow
The following diagram illustrates a typical workflow for using GSK3326595 in cell culture

experiments.
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Caption: Workflow for GSK3326595 cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10829419#how-to-prepare-gsk3326595-stock-
solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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